![molecular formula C16H15F3N2S B2550589 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea CAS No. 1022045-41-5](/img/structure/B2550589.png)
1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea is a useful research compound. Its molecular formula is C16H15F3N2S and its molecular weight is 324.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Spectroscopic and Structural Characterization
- Spectroscopic and Single Crystal XRD Analysis : A compound closely related to 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea was synthesized and characterized using spectroscopic methods and single crystal XRD. The study revealed insights into the molecule's stability, charge transfer, and possible applications in developing new analgesic drugs due to its interaction with prostaglandin E synthase (Mary et al., 2016).
Catalytic Performance and Organocatalysis
- Organocatalysis : Research on bifunctional thioureas with either a trifluoromethyl or methyl group explored their catalytic performance in Michael addition reactions. This study highlighted the importance of hydrogen-bonding interactions in determining the yield and selectivity of organocatalysis, suggesting the potential for further catalyst design improvements (Jiménez et al., 2016).
Potential in Drug Development
- Analgesic Drug Development : Another study on a novel thiourea derivative showed its potential as a lead compound for developing new analgesic drugs. Through detailed spectroscopic, reactive, degradation, and docking studies, the compound exhibited promising characteristics for further investigation (Menon et al., 2018).
Applications in Dye-Sensitized Solar Cells
- Dye-Sensitized Solar Cells : The application of synthesized thiourea derivatives in dye-sensitized solar cells (DSSCs) was explored, demonstrating the role of these compounds as additives in improving solar cell performance. This approach highlighted the versatility of thiourea derivatives beyond pharmaceutical applications, showcasing their potential in renewable energy technologies (Karthika et al., 2019).
Properties
IUPAC Name |
1-(2-methylphenyl)-3-[[3-(trifluoromethyl)phenyl]methyl]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F3N2S/c1-11-5-2-3-8-14(11)21-15(22)20-10-12-6-4-7-13(9-12)16(17,18)19/h2-9H,10H2,1H3,(H2,20,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZAJQYCFMCPWSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=S)NCC2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F3N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.